Cas no 956758-70-6 ((1-ethyl-1H-pyrazol-3-yl)methanamine)

• Product Name: (1-ethyl-1H-pyrazol-3-yl)methanamine
• CAS No: 956758-70-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD03419809
• CID: 1071512
• PubChem ID: 4715094
• Update Time: 2025-04-20

(1-ethyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(1-Ethyl-1H-pyrazol-3-yl)methyl]amine
• (1-ethyl-1H-pyrazol-3-yl)methanamine
• C-(1-ETHYL-1 H-PYRAZOL-3-YL)-METHYLAMINE
• 956758-70-6
• 1-(1-ethyl-1H-pyrazol-3-yl)methanamine
• SCHEMBL4324417
• (1-ethylpyrazol-3-yl)methanamine
• FT-0739329
• AKOS000308107
• MFCD03419809
• DTXSID801298757
• (1-ethyl-1H-pyrazol-3-yl)methylamine
• C77621
• CS-0139473
• AM20120379
• LS-06549
• 1-Ethyl-1H-pyrazole-3-methanamine
• F2169-0789
• C-(1-Ethyl-1H-pyrazol-3-yl)-methylamine
• EN300-228470
• ALBB-021642
• 1-(1-ETHYLPYRAZOL-3-YL)METHANAMINE
• DA-18085
• BBL039356
• STK313366

• MDL： MFCD03419809
• Inchi： 1S/C6H11N3/c1-2-9-4-3-6(5-7)8-9/h3-4H,2,5,7H2,1H3
• InChI Key： LLUVLTBWVXCDQN-UHFFFAOYSA-N
• SMILES： N1(C=CC(CN)=N1)CC

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8Ų